Cas no 2411097-48-6 (3,5-Dibromo-1H-pyrazole-4-carboxamide)

• Product Name: 3,5-Dibromo-1H-pyrazole-4-carboxamide
• CAS No: 2411097-48-6
• MF: C₄H₃Br₂N₃O
• MW: 268.89411854744
• CID: 5711916
• PubChem ID: 154720056
• Update Time: 2024-11-07

3,5-Dibromo-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1H-pyrazole-4-carboxamide
• 2411097-48-6
• 1H-Pyrazole-4-carboxamide, 3,5-dibromo-
• G74852
• DB-410428

• Inchi： 1S/C4H3Br2N3O/c5-2-1(4(7)10)3(6)9-8-2/h(H2,7,10)(H,8,9)
• InChI Key： NFBHMFAUHJMNRT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(N)=O)C(=NN1)Br

Computed Properties

• Exact Mass: 268.86224g/mol
• Monoisotopic Mass: 266.86429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 2.399±0.06 g/cm3(Predicted)
• Boiling Point: 416.4±45.0 °C(Predicted)
• pka: 5.74±0.50(Predicted)